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Compound of Interest

Compound Name: Midodrine (R-isomer HCl)

Cat. No.: B1514663

Get Quote

This guide provides an in-depth exploration of R-Midodrine hydrochloride, a compound of

significant interest in pharmaceutical research and development. Designed for researchers,

scientists, and drug development professionals, this document delves into the core

physicochemical properties, mechanism of action, and practical analytical considerations for

this specific enantiomer.

Introduction: The Significance of Stereochemistry in
Midodrine's Activity
Midodrine is a peripherally acting alpha-1 adrenergic agonist used clinically to treat orthostatic

hypotension.[1] It is administered as a racemic mixture of its R- and S-enantiomers.[2]

However, the pharmacological activity is not equally distributed between these stereoisomers.

Research has demonstrated that the therapeutic effects are primarily attributed to the (-)-

enantiomer.[3] This underscores the critical importance of understanding the properties and

behavior of the individual enantiomers, particularly R-Midodrine, for targeted drug design and

mechanistic studies. This guide will focus specifically on the R-enantiomer, providing detailed

technical information essential for its study and application.
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Physicochemical Properties of R-Midodrine
Hydrochloride
A precise understanding of a compound's physicochemical properties is fundamental to all

research and development activities, from experimental design to formulation. The key

identifiers and properties for R-Midodrine hydrochloride are summarized below.

Property Value References

Chemical Name

(R)-2-amino-N-(2-(2,5-

dimethoxyphenyl)-2-

hydroxyethyl)acetamide

hydrochloride

[2]

CAS Number 133163-28-7

Molecular Formula C₁₂H₁₉ClN₂O₄ [4][5]

Molecular Weight 290.74 g/mol [4][5][6]

It is crucial to distinguish the CAS number of the R-enantiomer's hydrochloride salt from that of

the racemic mixture, which is often cited as 43218-56-0 or 3092-17-9.[4][7][8][9][10][11][12]

Mechanism of Action: An Alpha-1 Adrenergic
Agonist
Midodrine is a prodrug that is enzymatically hydrolyzed to its active metabolite,

desglymidodrine.[3][5] Desglymidodrine is a selective alpha-1 adrenergic receptor agonist.[1][5]

This interaction with alpha-1 receptors, predominantly located on the smooth muscle of blood

vessels, leads to vasoconstriction and a subsequent increase in blood pressure.[5]

The signaling pathway initiated by the binding of desglymidodrine to the α1-adrenergic receptor

is a classic G-protein coupled receptor (GPCR) cascade. The following diagram illustrates this

pathway.
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Caption: Signaling pathway of (R)-Desglymidodrine via the α1-adrenergic receptor.

Experimental Protocols: Chiral Separation and
Analysis
Due to the stereospecific activity of Midodrine, the ability to separate and quantify the

enantiomers is paramount for research and quality control. High-Performance Liquid

Chromatography (HPLC) with a chiral stationary phase is the most common and effective

method for this purpose.

Chiral HPLC Method for Enantiomeric Separation
This protocol outlines a general approach for the chiral separation of Midodrine enantiomers.

Specific parameters may require optimization based on the available instrumentation and

columns.

Objective: To resolve and quantify the R- and S-enantiomers of Midodrine hydrochloride.

Materials:

Midodrine hydrochloride standard (racemic)

R-Midodrine hydrochloride reference standard
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HPLC grade solvents (e.g., acetonitrile, methanol)

Volumetric flasks and pipettes

HPLC system with UV detector

Chiral HPLC column (e.g., Chiralcel OD-H, ChiralPAK IG-3)[3][13]

Procedure:

Mobile Phase Preparation: Prepare the mobile phase as recommended by the chiral column

manufacturer. A common mobile phase consists of a mixture of a buffer (e.g., 10 mM

ammonium bicarbonate in water) and an organic modifier (e.g., acetonitrile).[13] The exact

ratio should be optimized to achieve baseline separation.

Standard Solution Preparation:

Accurately weigh and dissolve the racemic Midodrine hydrochloride standard in the mobile

phase to create a stock solution of known concentration.

Prepare a series of calibration standards by diluting the stock solution.

Prepare a solution of the R-Midodrine hydrochloride reference standard to confirm peak

identity.

Sample Preparation: Dissolve the sample containing Midodrine hydrochloride in the mobile

phase to a concentration within the calibration range.

HPLC Analysis:

Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

Set the UV detector to a wavelength of 290 nm.[13]

Inject the standard solutions and the sample solution.

Record the chromatograms and integrate the peak areas for each enantiomer.
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Quantification: Construct a calibration curve by plotting the peak area against the

concentration for each enantiomer from the standard solutions. Use the regression equation

to determine the concentration of R-Midodrine in the sample.

The following workflow diagram illustrates the process of chiral separation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1514663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Mobile Phase

Prepare Standard Solutions
(Racemic & R-Enantiomer)

Prepare Sample Solution

HPLC System Setup
(Chiral Column, UV Detector at 290nm)

Inject Standards and Sample

Equilibrate Column

Acquire Chromatographic Data

Analyze Data
(Peak Integration, Calibration Curve)

Quantify R-Midodrine

End

Click to download full resolution via product page

Caption: Workflow for the chiral separation and quantification of R-Midodrine.
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Conclusion
This technical guide has provided essential information on R-Midodrine hydrochloride for the

research and drug development community. A clear understanding of its specific

physicochemical properties, particularly its CAS number and molecular weight, is fundamental.

Furthermore, a grasp of its stereospecific mechanism of action and the availability of robust

analytical methods for chiral separation are critical for advancing research in this area. The

protocols and data presented herein serve as a valuable resource for scientists working with

this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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